1,3,5-Trichlorobenzene

• CAS No.: 108-70-3
• Product Name: 1,3,5-Trichlorobenzene
• Molecular Formula: C6H3Cl3
• Molecular Weight: 181.4 g/mol
• IUPAC Name: 1,3,5-trichlorobenzene
• Standard InChI: InChI=1S/C6H3Cl3/c7-4-1-5(8)3-6(9)2-4/h1-3H
• Standard InChIKey: XKEFYDZQGKAQCN-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C=C1Cl)Cl)Cl
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)Cl
• Boiling Point: 407.1 °F at 760 mm Hg (NTP, 1992); 208.0 °C; 208 °C
• Colorform: Needles; White crystals; Long needles
• Density: 1.456 g/cu m at 20 °C (liquid); Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.0
• Flash Point: 224.6 °F (NTP, 1992); 107 °C /closed cup/; 107 °C
• Melting Point: 145 to 147 °F (NTP, 1992); 63.5 °C; 62.8 °C; 63 °C
• Physical Description: 1,3,5-trichlorobenzene appears as white to off-white crystals. (NTP, 1992); WHITE-TO-YELLOW CRYSTALS OR POWDER WITH CHARACTERISTIC ODOUR.
• Description: 1,3,5-trichlorobenzene appears as white to off-white crystals. (NTP, 1992); 1,3,5-trichlorobenzene is a trichlorobenzene carrying chloro substituents at positions 1, 3 and 5.
• Shelf Life: Stable under normal laboratory storage conditions. Volatile with steam.
• Solubility: less than 0.1 mg/mL at 67.1° F (NTP, 1992); 3.31e-05 M; Soluble in chloroform; Sparingly sol in alcohol; freely sol in ether, benzene, petroleum ether, carbon disulfide, glacial acetic acid; In water, 6.01 mg/L at 25 °C; Solubility in water, g/100ml at 25 °C: 0.0006
• Synonyms: NSC 4389; Symmetrical trichlorobenzene; s-Trichlorobenzene; sym-Trichlorobenzene
• Vapor Density: 6.26 (NTP, 1992) (Relative to Air)
• Vapor Pressure: 10 mm Hg at 172.4 °F (NTP, 1992); 0.24 mmHg; 0.24 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 24
• PubChem Compound: 7950
• Last Modified: Nov 11 2021